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Compound of Interest

Compound Name: BI-1935

Cat. No.: B15613023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and quantifying the

dose-response relationship of BI-1935, a potent and selective inhibitor of soluble epoxide

hydrolase (sEH). Detailed protocols for both biochemical and cell-based assays are provided to

enable researchers to determine the potency and efficacy of this compound.

Introduction to BI-1935 and Soluble Epoxide
Hydrolase (sEH)
BI-1935 is a small molecule inhibitor of soluble epoxide hydrolase (sEH), an enzyme that plays

a crucial role in the metabolism of signaling lipids.[1] The sEH enzyme is involved in the

degradation of epoxyeicosatrienoic acids (EETs), which are metabolites of arachidonic acid.[2]

[3][4][5] EETs possess anti-inflammatory and vasodilatory properties, and their hydrolysis by

sEH to the less active dihydroxyeicosatrienoic acids (DHETs) diminishes these beneficial

effects.[5][6] By inhibiting sEH, BI-1935 increases the bioavailability of EETs, making it a

valuable tool for investigating the therapeutic potential of sEH inhibition in cardiovascular and

inflammatory diseases.[1]

sEH Signaling Pathway
The following diagram illustrates the role of soluble epoxide hydrolase (sEH) in the arachidonic

acid cascade and the mechanism of action for an sEH inhibitor like BI-1935.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

